Cas no 149997-23-9 (3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol)

• Product Name: 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol
• CAS No: 149997-23-9
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 3788612
• PubChem ID: 14567166
• Update Time: 2025-07-15

3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-(6-methoxy-1,3-benzodioxol-5-yl)-, (E)-
• 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol
• EN300-1989688
• 149997-23-9

• Inchi： 1S/C11H12O4/c1-13-9-6-11-10(14-7-15-11)5-8(9)3-2-4-12/h2-3,5-6,12H,4,7H2,1H3/b3-2+
• InChI Key： LPRGFHUGSXVRRH-NSCUHMNNSA-N
• SMILES： O1COC2C=C(C(/C=C/CO)=CC1=2)OC

Computed Properties

• Exact Mass: 208.07355886Da
• Monoisotopic Mass: 208.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol

Introduction to 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol (CAS No. 149997-23-9)

3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol, also known by its CAS number 149997-23-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a methoxy-substituted dioxaindan ring and a propenol moiety. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol is C₁₄H₁₈O₄, and its molecular weight is approximately 250.28 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the formation of the dioxaindan ring and the introduction of the methoxy and propenol groups. The synthetic route often involves the use of advanced organic synthesis techniques, such as Grignard reactions, Wittig reactions, and catalytic hydrogenation, to achieve high yields and purity.

In recent years, 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol has been the subject of numerous studies aimed at elucidating its biological properties and potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are enzymes that play crucial roles in cell signaling and regulation. This property makes it a promising lead compound for the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol demonstrated significant anti-inflammatory activity in both in vitro and in vivo models. The researchers found that the compound effectively reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. These findings have sparked further interest in exploring the compound's mechanisms of action and optimizing its pharmacological properties for clinical applications.

Beyond its anti-inflammatory properties, 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol has also shown promise as an antioxidant agent. Oxidative stress is a major contributing factor to many chronic diseases, including cardiovascular disease and diabetes. Studies have indicated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a potential candidate for developing new treatments for these conditions. The antioxidant activity of 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol is attributed to its ability to modulate key signaling pathways involved in cellular defense mechanisms.

The safety profile of 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol is another critical aspect that has been extensively investigated. Preclinical studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term effects and to ensure its safety in human subjects.

In conclusion, 3-(6-methoxy-1,3-dioxaindan-5-y l)prop - 2 - en - 1 - ol (CAS No . 149997 - 23 - 9) represents a promising molecule with diverse biological activities and therapeutic potential . Its unique chemical structure , coupled with its demonstrated efficacy in preclinical studies , positions it as an important lead compound for further investigation in drug discovery and development . As research continues , it is likely that new insights into the mechanisms of action and clinical applications of this compound will emerge , contributing to advancements in medicinal chemistry and pharmaceutical sciences .